Cas no 2138370-78-0 (2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide)

• Product name: 2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide
• CAS No: 2138370-78-0
• MF: C₆H₁₀BrNO₃S
• MW: 256.117499828339
• CID: 6594878
• PubChem ID: 165791841

2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide
• 2138370-78-0
• EN300-1131947

• Inchi： 1S/C6H10BrNO3S/c7-5-6(9)8-12(10)3-1-11-2-4-12/h1-5H2
• InChI Key： CCNSRUGXZUVNKM-UHFFFAOYSA-N
• SMILES： BrCC(N=S1(CCOCC1)=O)=O

Computed Properties

• Exact Mass: 254.95648g/mol
• Monoisotopic Mass: 254.95648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide

Comprehensive Overview of 2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide (CAS No. 2138370-78-0)

The compound 2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide (CAS No. 2138370-78-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This sulfur-containing heterocycle is characterized by its oxathiane core, which is functionalized with a bromoacetamide moiety. The presence of both sulfur and oxygen atoms in the ring system, along with the electron-withdrawing properties of the bromo group, makes this compound a versatile intermediate in synthetic chemistry.

In the context of modern drug discovery, 2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide is often explored for its potential as a building block in the synthesis of more complex molecules. Researchers are particularly interested in its ability to participate in cycloaddition reactions and nucleophilic substitutions, which are critical for creating bioactive compounds. The compound's CAS No. 2138370-78-0 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and material science.

One of the key trends in organic synthesis today is the development of sustainable methodologies. 2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide aligns with this trend, as it can be utilized in green chemistry approaches, such as catalyst-free reactions or solvent-free conditions. This aspect is particularly appealing to industries aiming to reduce their environmental footprint while maintaining high efficiency in chemical production.

The compound's oxathiane ring system is also of interest due to its structural similarity to naturally occurring sulfur heterocycles, which are often found in pharmaceutical agents and flavor compounds. This similarity has led to investigations into its potential as a scaffold for designing new antimicrobial or antioxidant molecules. Searches for "oxathiane derivatives" and "bromoacetamide applications" have surged in recent years, highlighting the compound's relevance in cutting-edge research.

From a technical perspective, the synthesis of 2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide typically involves the reaction of 4-oxo-1,4lambda6-oxathiane-4-carbaldehyde with bromoacetyl bromide under controlled conditions. The product is often purified using column chromatography or recrystallization, ensuring high purity for subsequent applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and purity.

In summary, 2-bromo-N-(4-oxo-1,4lambda6-oxathian-4-ylidene)acetamide (CAS No. 2138370-78-0) represents a promising compound in the field of organic chemistry, with potential applications spanning drug development, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to innovate in these areas. As the demand for specialty chemicals continues to rise, this compound is likely to remain a focal point of scientific inquiry.